Cas no 1780260-13-0 (2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile)

• Product Name: 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
• CAS No: 1780260-13-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5718698
• PubChem ID: 105432064
• Update Time: 2025-10-28

2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS026724954
• F2198-6508
• 2-methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile
• 1780260-13-0
• 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile

• Inchi： 1S/C8H9N3O/c1-11-8(4-9)6-5-12-3-2-7(6)10-11/h2-3,5H2,1H3
• InChI Key： RCSYVWRQLOFQHV-UHFFFAOYSA-N
• SMILES： O1CCC2C(=C(C#N)N(C)N=2)C1

Computed Properties

• Exact Mass: 163.074561919g/mol
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile

Comprehensive Overview of 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 1780260-13-0)

2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 1780260-13-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule features a fused pyrano[4,3-c]pyrazole core, which is a privileged scaffold in drug discovery. Its carbonitrile functional group further enhances its reactivity, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in modulating enzyme activity and targeting disease pathways.

The growing demand for novel heterocyclic compounds in medicinal chemistry has propelled interest in 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile. Recent studies highlight its role in the development of kinase inhibitors and anti-inflammatory agents, aligning with the current focus on precision medicine. Its CAS No. 1780260-13-0 is frequently searched in academic databases, reflecting its relevance in high-impact research. Additionally, the compound's stability and synthetic accessibility make it a candidate for scalable production in industrial settings.

In the context of green chemistry, 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile has been explored for eco-friendly synthetic routes. Researchers are investigating catalytic methods to reduce waste and improve yield, addressing the global push for sustainable chemical processes. The compound's pyrazole moiety is also a hotspot for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the pharmaceutical industry's need for diverse molecular entities to combat drug resistance.

From a commercial perspective, suppliers of CAS No. 1780260-13-0 emphasize its purity and reproducibility, critical for regulatory compliance in drug development. Analytical techniques like HPLC and NMR are routinely employed to validate its structure, ensuring consistency across batches. The compound's tetrahydropyrano ring system is another area of interest, as it mimics natural product motifs, enhancing its bioactivity profile. Such features make it a valuable asset in fragment-based drug design.

Emerging trends in AI-driven drug discovery have further amplified the importance of 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile. Computational models predict its interactions with biological targets, accelerating lead optimization. This synergy between wet-lab and in-silico approaches underscores its potential in next-generation therapeutics. Moreover, its carbonitrile group offers a handle for further functionalization, enabling tailored modifications to improve pharmacokinetic properties.

In summary, 2-Methyl-2,4,6,7-tetrahydropyrano[4,3-c]pyrazole-3-carbonitrile (CAS No. 1780260-13-0) represents a multifaceted tool in modern chemistry. Its applications span drug discovery, agrochemical innovation, and sustainable synthesis, making it a compound of enduring scientific and industrial value. As research progresses, its role in addressing unmet medical and environmental challenges is expected to expand significantly.